Cas no 2743438-55-1 (tert-butyl 4-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-1-carboxylate)

• Product Name: tert-butyl 4-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-1-carboxylate
• CAS No: 2743438-55-1
• MF: C₁₂H₁₃BrN₂O₃
• MW: 313.147222280502
• CID: 6207335
• PubChem ID: 102136450
• Update Time: 2024-01-06

tert-butyl 4-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37323770
• 2743438-55-1
• tert-butyl 4-bromo-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-1-carboxylate

• Inchi： 1S/C12H13BrN2O3/c1-12(2,3)18-11(17)15-8-6-4-5-7(13)9(8)14-10(15)16/h4-6H,1-3H3,(H,14,16)
• InChI Key： FUVXPDGEFRMIRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(N2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 312.01095g/mol
• Monoisotopic Mass: 312.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles